![molecular formula C21H24N4O B7353059 (2R,3R)-N-[[2-(methylamino)phenyl]methyl]-2-(2-phenylpyrazol-3-yl)oxolan-3-amine](/img/structure/B7353059.png)
(2R,3R)-N-[[2-(methylamino)phenyl]methyl]-2-(2-phenylpyrazol-3-yl)oxolan-3-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2R,3R)-N-[[2-(methylamino)phenyl]methyl]-2-(2-phenylpyrazol-3-yl)oxolan-3-amine, also known as MP-10, is a synthetic compound that has been studied for its potential use in treating various medical conditions. MP-10 is a highly potent and selective agonist of the μ-opioid receptor, which is a G protein-coupled receptor that is involved in pain regulation, reward, and addiction.
Mechanism of Action
(2R,3R)-N-[[2-(methylamino)phenyl]methyl]-2-(2-phenylpyrazol-3-yl)oxolan-3-amine works by binding to the μ-opioid receptor and activating it, which leads to the inhibition of pain signals in the brain and spinal cord. The activation of the μ-opioid receptor also leads to the release of dopamine, which is a neurotransmitter that is involved in reward and pleasure. This mechanism of action is similar to other opioid drugs, but this compound has a higher selectivity and potency for the μ-opioid receptor.
Biochemical and Physiological Effects:
This compound has been shown to produce analgesia, sedation, and euphoria in animal studies. It has also been shown to have antidepressant and anxiolytic effects. This compound has a longer duration of action compared to other opioid drugs, which may reduce the need for frequent dosing. However, this compound also has some negative effects, such as respiratory depression and constipation.
Advantages and Limitations for Lab Experiments
(2R,3R)-N-[[2-(methylamino)phenyl]methyl]-2-(2-phenylpyrazol-3-yl)oxolan-3-amine has several advantages for laboratory experiments, such as its high potency and selectivity for the μ-opioid receptor, which makes it useful for studying the receptor's function and signaling pathways. This compound also has a long half-life, which allows for longer experiments. However, this compound is a synthetic compound that requires specialized equipment and expertise to synthesize and purify, which may limit its use in some laboratories.
Future Directions
There are several future directions for research on (2R,3R)-N-[[2-(methylamino)phenyl]methyl]-2-(2-phenylpyrazol-3-yl)oxolan-3-amine. One area of interest is the development of new analogs that have improved pharmacological properties, such as reduced side effects and increased selectivity for the μ-opioid receptor. Another area of interest is the study of this compound's effects on other neurotransmitter systems, such as the serotonin and norepinephrine systems, which may have implications for its use in treating psychiatric disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential clinical applications.
Synthesis Methods
The synthesis of (2R,3R)-N-[[2-(methylamino)phenyl]methyl]-2-(2-phenylpyrazol-3-yl)oxolan-3-amine involves several steps, including the preparation of the starting materials, the formation of the oxolane ring, and the introduction of the phenylpyrazole and methylamino groups. The final product is obtained through purification and isolation techniques. The synthesis of this compound is a complex process that requires expertise in organic chemistry.
Scientific Research Applications
(2R,3R)-N-[[2-(methylamino)phenyl]methyl]-2-(2-phenylpyrazol-3-yl)oxolan-3-amine has been the subject of extensive research due to its potential therapeutic applications. Studies have shown that this compound is highly effective in reducing pain and has a lower risk of addiction and tolerance compared to traditional opioid drugs. This compound has also been studied for its potential use in treating depression, anxiety, and other psychiatric disorders.
properties
IUPAC Name |
(2R,3R)-N-[[2-(methylamino)phenyl]methyl]-2-(2-phenylpyrazol-3-yl)oxolan-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N4O/c1-22-18-10-6-5-7-16(18)15-23-19-12-14-26-21(19)20-11-13-24-25(20)17-8-3-2-4-9-17/h2-11,13,19,21-23H,12,14-15H2,1H3/t19-,21-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYZSAAFBTXOGEK-TZIWHRDSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=CC=CC=C1CNC2CCOC2C3=CC=NN3C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CNC1=CC=CC=C1CN[C@@H]2CCO[C@H]2C3=CC=NN3C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.